Cas no 7469-78-5 (Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate))

7469-78-5 structure
Product name:Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate)
Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate)
- (2,2-diethoxycyclohexyl) 3,5-dinitrobenzoate
- 7469-78-5
- NSC-402214
- NSC402214
- DTXSID00322875
-
- Inchi: InChI=1S/C17H22N2O8/c1-3-25-17(26-4-2)8-6-5-7-15(17)27-16(20)12-9-13(18(21)22)11-14(10-12)19(23)24/h9-11,15H,3-8H2,1-2H3
- InChI Key: PTJQCXBTSJNLRN-UHFFFAOYSA-N
- SMILES: CCOC1(CCCCC1OC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])OCC
Computed Properties
- Exact Mass: 382.13766
- Monoisotopic Mass: 382.13761566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 131.04
Cyclohexanol,2,2-diethoxy-, 1-(3,5-dinitrobenzoate) Related Literature
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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